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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B15579051

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals handling K-7174
dihydrochloride. Adherence to these procedures is critical to ensure personal safety and

minimize environmental contamination.

K-7174 dihydrochloride is a potent, orally active proteasome and GATA inhibitor with anti-
tumor activities.[1] Due to its high potency and cytotoxic nature, stringent safety protocols must
be followed during all stages of handling, from receipt to disposal. The Safety Data Sheet
(SDS) classifies K-7174 dihydrochloride as fatal if swallowed, in contact with skin, or if
inhaled, and it is shown to cause organ damage through prolonged or repeated exposure.

Personal Protective Equipment (PPE)

The selection and consistent use of appropriate PPE is the first line of defense against
exposure to K-7174 dihydrochloride. Standard laboratory attire is insufficient. The following
table outlines the mandatory PPE for handling this compound.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-rated nitrile

gloves.

Provides a robust barrier
against skin contact. The outer
glove should be removed
immediately after handling the
compound, and the inner glove
upon leaving the designated

handling area.

Body Protection

Disposable, solid-front, back-
closing gown made of a low-

permeability fabric.

Protects against spills and
contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved N95 or
higher-rated respirator. A P3
filter is recommended when
handling the powder form

where dust may be generated.

[2]

Prevents inhalation of
aerosolized particles or
powders, a primary route of

exposure.

Eye Protection

Chemical safety goggles and a

full-face shield.

Protects eyes and face from
splashes and airborne

particles.

Operational Plan: Safe Handling Protocols

A systematic approach to handling K-7174 dihydrochloride is essential to maintain a safe

working environment. The following step-by-step protocols must be followed.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the shipping container for any signs of damage or

leakage.

» Transport: Transport the sealed container in a secondary, shatterproof container to the

designated storage area.
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o Storage: Store K-7174 dihydrochloride in a clearly labeled, sealed container in a
designated, secure, and ventilated area away from incompatible materials.

Weighing and Reconstitution (to be performed in a
containment device)

o Preparation: Assemble all necessary equipment (e.g., spatulas, weigh boats, solvent,
vortexer) and place them within a certified chemical fume hood or a powder containment
balance enclosure.

e Don PPE: Before handling the compound, don the complete set of PPE as specified in the
table above.

» Weighing: Carefully weigh the desired amount of K-7174 dihydrochloride. Use a dedicated
spatula and weigh boat.

e Reconstitution: Add the appropriate solvent to the powder in the weigh boat or transfer the
powder to a vial before adding the solvent. Cap the vial securely.

 Dissolving: Gently swirl or vortex the vial until the compound is fully dissolved.

o Decontamination: Decontaminate all surfaces and equipment within the containment device
with an appropriate cleaning agent. Dispose of all disposable items as cytotoxic waste.

In Vitro Experimentation

o Cell Culture Handling: When adding the K-7174 dihydrochloride solution to cell cultures,
perform the work in a Class Il Biosafety Cabinet (BSC) to maintain sterility and containment.

 Incubation: Label all treated cell culture vessels clearly with the compound name and
concentration.

o Post-treatment: All media and disposable labware from treated cultures must be handled and
disposed of as cytotoxic waste.

Disposal Plan
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All waste generated from the handling of K-7174 dihydrochloride is considered hazardous

and must be disposed of according to institutional and local regulations for cytotoxic waste.

Waste Type

Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,
gowns, weigh boats, and pipette tips, must be
placed in a designated, sealed, and labeled

cytotoxic waste container.

Liquid Waste

Unused stock solutions and contaminated
media must be collected in a sealed, labeled,
and leak-proof cytotoxic waste container. Do not

pour down the drain.

Sharps

Needles and syringes used for handling K-7174
dihydrochloride solutions must be disposed of in

a designated cytotoxic sharps container.

All cytotoxic waste containers should be sent for high-temperature incineration through an

approved hazardous waste disposal service.

Experimental Workflow for Handling K-7174

Dihydrochloride
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Workflow for Safe Handling of K-7174 Dihydrochloride
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Caption: Workflow for the safe handling of K-7174 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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